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Compound of Interest

Compound Name: 2-Chloro-1,3-propanediol-d5

Cat. No.: B565431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological

profile of 2-Chloro-1,3-propanediol-d5. The information is compiled from various safety data

sheets and toxicological assessments to ensure a comprehensive resource for laboratory and

research applications.

Core Safety and Handling
2-Chloro-1,3-propanediol-d5 is a deuterated stable isotope-labeled metabolite of

Dichloropropanols.[1] While specific toxicity data for the deuterated compound is limited, the

safety profile is based on its non-deuterated counterpart, 2-Chloro-1,3-propanediol, and its

isomers. The primary hazards associated with this class of compounds include potential skin

irritation and other health risks upon exposure.[2]

Storage and Handling Precautions:

Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed to prevent moisture absorption, as the compound is

hygroscopic.[3]

Recommended storage is in a freezer at -20°C.[1][3]
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Handle with appropriate personal protective equipment (PPE), including gloves, and eye

protection.[2]

Avoid inhalation of any fumes, especially from heated product.[2]

Quantitative Data
The following tables summarize the key quantitative data for 2-Chloro-1,3-propanediol-d5 and

its non-deuterated analog for easy comparison.

Table 1: Physical and Chemical Properties

Property
2-Chloro-1,3-propanediol-
d5

2-Chloro-1,3-propanediol
(non-deuterated)

Molecular Formula C₃H₂D₅ClO₂[1] C₃H₇ClO₂[4]

Molecular Weight 115.57 g/mol [1][3] 110.54 g/mol [4]

CAS Number 1216764-05-4[3] 497-04-1[4]

Appearance Liquid[1]
Colorless to pale yellow

liquid[5]

Purity >95% to >99%[2][3] Not specified in general SDS

Solubility Soluble in water.[5] Soluble in water.[5]

Storage Temperature -20°C (Freezer)[1][3] Refrigerator[5]

Table 2: Toxicological Data (for non-deuterated analogs)
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Toxicity Metric Value Species
Route of
Exposure

Reference

LD50 (Oral)
110–400 mg/kg

bw
Rat Oral [6]

LD50 (Dermal) 800 mg/kg bw Rabbit Dermal [6]

LC50 (Inhalation)
125 ppm (0.66

mg/L)
Rat Inhalation [6]

Experimental Protocols
The toxicological data for chloropropanols are typically generated following standardized

experimental protocols, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD).

Acute Oral Toxicity Testing (Based on OECD Guideline
423)
This protocol is designed to assess the short-term toxic effects of a substance when

administered orally.

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

Housing: Animals are housed in individual cages under controlled environmental conditions

(temperature, humidity, light cycle).

Dose Administration: The test substance is administered orally via gavage in a stepwise

procedure using fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.industrialchemicals.gov.au/sites/default/files/2-Propanol%2C%201%2C3-dichloro-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2-Propanol%2C%201%2C3-dichloro-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2-Propanol%2C%201%2C3-dichloro-_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation Testing (Based on OECD Guideline 404)
This protocol evaluates the potential of a substance to cause skin irritation.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.

Test Area Preparation: A small area of the animal's back is clipped free of fur.

Substance Application: A defined amount of the test substance is applied to the prepared

skin and covered with a gauze patch.

Exposure: The substance is left in contact with the skin for a specified period (e.g., 4 hours).

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specific intervals after patch removal.

Visualizations
Experimental Workflow for Acute Oral Toxicity Study
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Caption: Workflow for an acute oral toxicity study.

Potential Metabolic and Genotoxic Pathway
The genotoxicity of some chloropropanols is thought to involve metabolic activation to reactive

intermediates that can interact with DNA.
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Caption: Postulated metabolic and genotoxic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b565431#2-chloro-1-3-propanediol-d5-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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